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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707 Get Quote

A Technical Guide to the Physical
Characteristics of NanoKid
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of NanoKid, a prominent member of the NanoPutian family of anthropomorphic

molecules. Developed as an educational tool to introduce the concepts of nanotechnology, the

unique structure of NanoKid and its derivatives has garnered interest in various scientific

fields. This document summarizes the currently available data on its physical properties, details

its synthesis, and provides visualizations of the synthetic pathways.

Core Physical and Chemical Properties
NanoKid is reported to be a sticky yellow solid at room temperature.[1] While a specific melting

point for NanoKid has not been officially reported, related NanoPutian compounds, such as the

"NanoChef," have exhibited melting points in the range of 117-124 °C. The fundamental

properties of NanoKid are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12773707?utm_src=pdf-interest
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/n/nanoputians.html
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Sticky yellow solid[1]

Chemical Formula C₃₉H₄₂O₂[2]

Molar Mass 542.763 g·mol⁻¹[2]

IUPAC Name

2-(2,5-bis(3,3-dimethylbut-1-yn-1-yl)-4-{[3,5-

di(pent-1-yn-1-yl)phenyl]ethynyl}phenyl)-1,3-

dioxolane[2]

CAS Number 618904-86-2[2]

Height Approximately 2 nm[1]

Synthesis of NanoKid
The synthesis of NanoKid is a multi-step process involving the separate construction of an

"upper body" and a "lower body," which are then coupled together. The overall synthetic

scheme relies heavily on Sonogashira coupling reactions.

Synthesis of the Upper Body
The synthesis of the upper portion of the NanoKid molecule commences with p-

dibromobenzene.[1] The process involves a five-step sequence to construct the torso and arms

of the NanoKid.[1]

Upper Body Synthesis

p-dibromobenzene Intermediate_1
Five-step sequence

Upper_Body
Final Upper Body Structure

Click to download full resolution via product page

Upper Body Synthesis Workflow
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Synthesis of the Lower Body
The construction of the lower body of the NanoKid begins with 4-nitroaniline and proceeds

through a seven-step synthesis.[1]

Lower Body Synthesis

4-nitroaniline Intermediate_2
Seven-step sequence

Lower_Body
Final Lower Body Structure

Final Assembly

Upper Body
(with iodobenzene functionality)

Lower Body
(with ethynyl group)

NanoKid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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